Cas no 2138176-23-3 (Spiro[3.3]heptane-2-carboxylic acid, 2-(6-methyl-3-pyridinyl)-)

• Product Name: Spiro[3.3]heptane-2-carboxylic acid, 2-(6-methyl-3-pyridinyl)-
• CAS No: 2138176-23-3
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5259835
• Update Time: 2025-08-04

Spiro[3.3]heptane-2-carboxylic acid, 2-(6-methyl-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2-carboxylic acid, 2-(6-methyl-3-pyridinyl)-

• Inchi： 1S/C14H17NO2/c1-10-3-4-11(7-15-10)14(12(16)17)8-13(9-14)5-2-6-13/h3-4,7H,2,5-6,8-9H2,1H3,(H,16,17)
• InChI Key： GRMFFTQFGMRCPX-UHFFFAOYSA-N
• SMILES： C1C2(CCC2)CC1(C1=CC=C(C)N=C1)C(O)=O

Additional information on Spiro[3.3]heptane-2-carboxylic acid, 2-(6-methyl-3-pyridinyl)-

Spiro[3.3]heptane-2-carboxylic acid, 2-(6-methyl-3-pyridinyl)-: A Comprehensive Overview

Spiro[3.3]heptane-2-carboxylic acid, 2-(6-methyl-3-pyridinyl)- (CAS No. 2138176-23-3) is a unique organic compound with a spirocyclic structure, combining a heptane ring fused to a pyridine moiety. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and materials science. The spirocyclic architecture, characterized by two rings sharing only one atom, imparts unique electronic and steric properties to the molecule, making it an intriguing subject for both theoretical and experimental studies.

The spiro[3.3]heptane core of this compound is a seven-membered ring system where two three-membered rings are fused at a single atom, creating a highly strained structure. This strain contributes to the compound's reactivity and stability under certain conditions. The pyridinyl group attached at the 2-position of the spirocyclic system further enhances the molecule's electronic properties, making it suitable for various chemical transformations. Recent studies have explored the use of this compound as a building block in medicinal chemistry, particularly in the design of bioactive molecules targeting specific biological pathways.

The 6-methyl substitution on the pyridine ring adds another layer of complexity to the molecule's structure. This substitution pattern influences the compound's solubility, lipophilicity, and interactions with biological systems. Researchers have reported that this substitution can significantly affect the molecule's ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems. Furthermore, the methyl group introduces steric hindrance, which can be exploited in designing selective inhibitors for enzyme targets.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of Spiro[3.3]heptane-2-carboxylic acid, 2-(6-methyl-3-pyridinyl)-. Quantum mechanical calculations have revealed that the spirocyclic system exhibits unusual electron delocalization patterns, which could be harnessed in designing optoelectronic materials. These findings have opened new avenues for exploring the compound's potential in organic electronics and photonics.

In terms of synthesis, several methods have been developed to construct the spiro[3.3]heptane framework. One popular approach involves cyclization reactions of appropriately substituted dienes or enol ethers under acidic or basic conditions. The introduction of the pyridinyl group typically requires nucleophilic aromatic substitution or coupling reactions, depending on the specific substituents present on the pyridine ring.

Despite its complex structure, Spiro[3.3]heptane-2-carboxylic acid, 2-(6-methyl-3-pyridinyl)- has shown remarkable stability under physiological conditions, making it an attractive candidate for biomedical applications. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression. Its carboxylic acid functionality also allows for easy modification through esterification or amidation, enabling further functionalization for specific therapeutic purposes.

The integration of this compound into drug design strategies has been bolstered by its ability to form stable complexes with various biomolecules. For instance, its pyridine moiety can act as a hydrogen bond donor or acceptor, facilitating interactions with proteins and nucleic acids. This property has led to its use as a lead compound in anti-viral drug development programs targeting RNA helicases.

From an environmental perspective, Spiro[3.3]heptane-2-carboxylic acid, 2-(6-methyl-3-pyridinyl)- has been shown to degrade efficiently under aerobic conditions, reducing concerns about its persistence in ecosystems. However, further studies are required to fully understand its ecotoxicological profile and ensure its safe application in industrial settings.

In conclusion, Spiro[3.3]heptane-2-carboxylic acid, 2-(6-methyl-3-pyridinyl)- (CAS No. 2138176-23-